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Compound of Interest

Compound Name: Leptin (93-105), human

Cat. No.: B15598952 Get Quote

Technical Support Center: Leptin (93-105)
Human
Welcome to the technical support center for Human Leptin (93-105). This resource is designed

to assist researchers, scientists, and drug development professionals in overcoming common

challenges encountered during the handling and use of this peptide fragment. Below you will

find troubleshooting guides and frequently asked questions (FAQs) to support your

experimental success.

Frequently Asked Questions (FAQs)
Q1: What is Leptin (93-105) human?

A1: Leptin (93-105) is a 13-amino acid fragment of the full-length 167-amino acid human leptin

protein.[1][2][3] Leptin is a hormone primarily produced by adipose tissue that plays a key role

in regulating energy balance, appetite, and metabolism.[1][2][3][4] The (93-105) fragment is a

subject of research for its potential biological activities.

Q2: What is the amino acid sequence and molecular weight of Leptin (93-105) human?

A2:

Sequence: Asn-Val-Ile-Gln-Ile-Ser-Asn-Asp-Leu-Glu-Asn-Leu-Arg (NVIQISNDLENLR)[1][5]
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Molecular Formula: C64H110N20O23[1][5]

Molecular Weight: Approximately 1527.7 g/mol [1][5][6]

Q3: What is the isoelectric point (pI) of Leptin (93-105) human?

A3: The experimentally determined isoelectric point (pI) of Leptin (93-105) is 4.4.[7] This acidic

pI indicates that the peptide carries a net negative charge at physiological pH (around 7.4) and

will be more soluble in basic solutions.

Troubleshooting Guides
Solubility Issues
Problem: I am having difficulty dissolving my lyophilized Leptin (93-105) peptide.

Solutions:

The solubility of Leptin (93-105) is influenced by the solvent, pH, and concentration. Due to its

acidic isoelectric point (pI = 4.4), solubility in aqueous buffers is pH-dependent.

Recommended Solvents and Protocols:

Organic Solvents (for stock solutions):

Dimethyl Sulfoxide (DMSO): This is a common solvent for creating high-concentration

stock solutions.

Protocol for 50 mg/mL in DMSO:

Add the appropriate volume of newly opened, anhydrous DMSO to the lyophilized

peptide.

To aid dissolution, utilize ultrasonication.

Gentle warming and heating up to 60°C can also be applied.[1] Note: Hygroscopic

(water-absorbing) DMSO can significantly reduce the solubility of the product.[1]

Aqueous Buffers (for working solutions):
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Due to its acidic pI of 4.4, Leptin (93-105) is more soluble in basic buffers (pH > 4.4).

For dissolution in aqueous buffers, it is recommended to use a buffer with a pH above its

pI. A buffer at pH 7-8 would be a suitable starting point.

If solubility issues persist in neutral buffers, consider preparing the stock solution in a small

amount of basic buffer (e.g., 10% ammonium bicarbonate) before diluting to the final

concentration in your experimental buffer.[8]

Solubility Data Summary Table:

Solvent
Maximum Reported
Concentration

Protocol Notes

DMSO 50 mg/mL (32.73 mM)

Requires ultrasonication,

warming, and heating to 60°C.

Use of new, anhydrous DMSO

is critical.[1]

Aqueous Buffers

Data not available

(qualitatively described as

soluble)

Solubility is pH-dependent due

to an acidic pI of 4.4. Use

buffers with pH > 4.4 for better

solubility.

Workflow for Reconstituting Lyophilized Leptin (93-105):
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Start: Lyophilized Peptide

Stock Solution Preparation

Dissolution Aids

Working Solution Preparation

Final Solution

Lyophilized Leptin (93-105)

Add Anhydrous DMSO
(e.g., to 50 mg/mL)

For high concentration
organic stock

Add Basic Buffer (pH > 7)
(e.g., 10% Ammonium Bicarbonate)

For aqueous stock

Ultrasonicate

Warm/Heat (up to 60°C for DMSO)

Dilute stock solution into
experimental buffer (e.g., PBS)

Ready-to-use Solution
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b15598952?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/leptin-93-105-human.html
https://www.medchemexpress.com/leptin-93-105-human.html?locale=ko-KR
https://www.anaspec.com/en/catalog/leptin-93-105-human-1-mg~766fcd67-ac41-4c03-8dc8-5e1e6a6c6c0f
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB1179303.htm
https://cpcscientific.com/products/catalog-peptides/LEPT-001/
https://pubchem.ncbi.nlm.nih.gov/compound/Leptin-_93-105_-_human
https://pubchem.ncbi.nlm.nih.gov/compound/Leptin-_93-105_-_human
https://pmc.ncbi.nlm.nih.gov/articles/PMC2927729/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2927729/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2927729/
https://www.sb-peptide.com/support/solubility/
https://www.benchchem.com/product/b15598952#leptin-93-105-human-solubility-issues-and-solutions
https://www.benchchem.com/product/b15598952#leptin-93-105-human-solubility-issues-and-solutions
https://www.benchchem.com/product/b15598952#leptin-93-105-human-solubility-issues-and-solutions
https://www.benchchem.com/product/b15598952#leptin-93-105-human-solubility-issues-and-solutions
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15598952?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15598952?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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